5-Fluoro-2-methylpyridine
Cat. No. B1303128
M. Wt: 111.12 g/mol
InChI Key: LXAHHHIGZXPRKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07714010B2
Procedure details
To a solution of 5-fluoro-2-methyl-pyridine (0.75 g) (J. Med. Chem. 1989, 32, 1970) in CCl4 (25 ml) is added N-bromosuccinimide (0.96 g; 5.4 mmol) and benzoyl peroxide (200 mg; 0.8 mmol). The mixture is heated at reflux for 3 h, cooled to RT and stirred for additional 12 h. The suspension is filtered through celite and the filtrate is washed with Na2SO4, dried over MgSO4 and evaporated. The crude material (0.22 g) containing approximately 50% of the dibrominated species is used without further purification.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:8])=[N:6][CH:7]=1.[Br:9]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:9][CH2:8][C:5]1[CH:4]=[CH:3][C:2]([F:1])=[CH:7][N:6]=1
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Inputs
Step One
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Name
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Quantity
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0.75 g
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Type
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reactant
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Smiles
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FC=1C=CC(=NC1)C
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Name
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Quantity
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0.96 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for additional 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3 h
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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The suspension is filtered through celite
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WASH
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Type
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WASH
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Details
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the filtrate is washed with Na2SO4
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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ADDITION
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Type
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ADDITION
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Details
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The crude material (0.22 g) containing approximately 50% of the dibrominated species
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CUSTOM
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Type
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CUSTOM
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Details
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is used without further purification
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
